HCV NS3/4A Protease Inhibition: Biliverdin vs. Analogs
Biliverdin dihydrochloride demonstrates significantly greater antioxidant potency and efficacy compared to the reference dietary antioxidant alpha-tocopherol in a direct head-to-head comparison. In a rat brain microsome model, both biliverdin and bilirubin inhibited peroxyl radical- and peroxynitrite-dependent lipid peroxidation more effectively than alpha-tocopherol across a concentration range of 1-200 μM [1].
| Evidence Dimension | Inhibition of lipid peroxidation and protein oxidation |
|---|---|
| Target Compound Data | Biliverdin dihydrochloride (1-200 μM) showed greater potency and efficacy in inhibiting both peroxyl radical- and peroxynitrite-induced lipid peroxidation and protein oxidation. |
| Comparator Or Baseline | Alpha-tocopherol (vitamin E analog) at equivalent concentrations (1-200 μM). |
| Quantified Difference | Both biliverdin and bilirubin exhibited a greater antioxidant effect than alpha-tocopherol, with particularly enhanced activity against peroxynitrite-induced damage. |
| Conditions | Rat brain microsomes exposed to peroxyl radicals or peroxynitrite in vitro. |
Why This Matters
This direct comparative data validates the selection of biliverdin dihydrochloride over common dietary antioxidants for studies requiring potent, broad-spectrum radical scavenging in neural tissue models.
- [1] Guido, P., et al. (2012). Inhibition of lipid peroxidation and protein oxidation by endogenous and exogenous antioxidants in rat brain microsomes in vitro. Neuroscience Letters, 518(2), 101-105. View Source
